Cas no 1865176-51-7 (5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide)

• Product Name: 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide
• CAS No: 1865176-51-7
• MF: C₈H₇BrN₂O₂S
• MW: 275.122379541397
• CID: 5710712
• PubChem ID: 130548902
• Update Time: 2025-05-23

5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1865176-51-7
• EN300-1452603
• 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C8H7BrN2O2S/c1-11-14(12,13)8-4-7(9)3-2-6(8)5-10/h2-4,11H,1H3
• InChI Key： SXMCGGZCIQAJSD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)S(NC)(=O)=O

Computed Properties

• Exact Mass: 273.94116g/mol
• Monoisotopic Mass: 273.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide

Introduction to 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide (CAS No. 1865176-51-7)

5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1865176-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including the presence of a bromine substituent, a cyano group, and a methylamino moiety attached to a benzene ring sulfonated at the para position, contribute to its unique chemical properties and potential applications.

The synthesis and characterization of 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide have been subjects of considerable interest due to its potential as a building block in the development of novel therapeutic agents. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Similarly, the cyano group can be transformed into other functional groups like carboxylic acids or amides, expanding the synthetic versatility of this compound.

Recent advancements in drug discovery have highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges. The sulfonamide moiety is particularly valued for its ability to interact with biological targets through hydrogen bonding, making it a cornerstone in the design of inhibitors and modulators. In particular, 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide has been explored in the context of developing small-molecule inhibitors for enzymes involved in metabolic pathways and signal transduction cascades.

One notable area where this compound has shown promise is in the inhibition of bacterial enzymes that are resistant to conventional antibiotics. The structural motif of sulfonamides mimics natural substrates, allowing them to competitively inhibit key enzymatic processes in pathogens. For instance, studies have demonstrated that derivatives of sulfonamides can target bacterial dihydropteroate synthase (DHPS), an enzyme essential for folate biosynthesis. The presence of both bromine and cyano groups in 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide may enhance its binding affinity and selectivity towards such targets, making it a valuable scaffold for antibiotic development.

In addition to its antibacterial potential, 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide has been investigated for its role in anticancer research. Sulfonamide derivatives have exhibited cytotoxic effects against various cancer cell lines by interfering with critical cellular processes such as DNA replication and cell cycle regulation. The electron-withdrawing nature of the cyano group and the electron-donating effect of the methylamino group can modulate the reactivity and bioactivity of this compound, enabling it to interact with oncogenic proteins or enzymes.

The incorporation of computational chemistry techniques has further enhanced the understanding of 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide's interactions with biological targets. Molecular docking studies have been employed to predict binding modes and affinities, providing insights into how structural modifications can optimize activity. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries derived from this core scaffold.

From a synthetic chemistry perspective, 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide serves as an excellent precursor for generating libraries of diversified compounds. The benzenesulfonamide core can be subjected to various transformations, including halogenation, alkylation, and heterocyclic ring formations, leading to novel derivatives with tailored properties. Such libraries are instrumental in high-throughput screening programs aimed at identifying lead compounds for drug development.

The agrochemical sector has also recognized the potential of sulfonamides like 5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide in developing advanced crop protection agents. These compounds can act as herbicides or fungicides by disrupting essential metabolic pathways in weeds or fungi while maintaining selectivity towards crops. The structural complexity offered by this molecule allows for fine-tuning its environmental stability and biological efficacy.

In conclusion,5-Bromo-2-cyano-N-methylbenzene-1-sulfonamide (CAS No. 1865176-51-7) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new possibilities for leveraging this compound's potential in addressing global challenges related to health and agriculture.